Cas no 2137739-87-6 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl)-
• CAS No: 2137739-87-6
• MF: C₅H₃N₅O₂S
• MW: 197.174618005753
• CID: 5298435
• Update Time: 2025-10-17

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl)-

• Inchi： 1S/C5H3N5O2S/c11-5(12)4-3(7-9-8-4)2-1-13-10-6-2/h1H,(H,11,12)(H,7,8,9)
• InChI Key： NDQAADPSVSPYAH-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C2=CSN=N2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl)-

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl) (CAS No. 2137739-87-6): A Comprehensive Overview

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl) (CAS No. 2137739-87-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive triazole and thiadiazole moieties, which contribute to its potential biological activities and applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl) is C₈H₆N₆O₂S. The compound features a triazole ring fused to a carboxylic acid group and a thiadiazole ring. The presence of these heterocyclic rings imparts unique chemical and physical properties to the molecule. The triazole ring is known for its high stability and ability to form strong hydrogen bonds, making it a valuable scaffold in drug design. The thiadiazole ring, on the other hand, adds sulfur and nitrogen functionalities that can enhance the compound's reactivity and biological activity.

Synthesis Methods

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl) can be achieved through various methodologies. One common approach involves the coupling of a triazole derivative with a thiadiazole-containing reagent. For instance, the reaction of 4-chloro-1H-1,2,3-triazole-5-carboxylic acid with sodium 4-aminothiadiazole in the presence of a base such as potassium carbonate can yield the desired product. Another method involves the cycloaddition reaction of azides and alkynes to form the triazole core, followed by functionalization to introduce the thiadiazole moiety.

Biological Properties

The biological properties of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl) have been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits significant antimicrobial activity against a wide range of bacteria and fungi. The triazole ring is known for its ability to inhibit enzymes involved in fungal cell wall synthesis, while the thiadiazole ring can disrupt bacterial cell membranes. Additionally, studies have demonstrated that this compound has anti-inflammatory properties and can modulate immune responses.

Pharmacological Applications

The pharmacological applications of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl) are diverse and promising. In the field of infectious diseases, this compound has shown potential as an antimicrobial agent against multidrug-resistant pathogens. Its ability to inhibit both gram-positive and gram-negative bacteria makes it a valuable candidate for developing new antibiotics. In addition to its antimicrobial properties, this compound has been investigated for its anti-inflammatory effects in various inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Trials and Research Advances

Recent clinical trials have further validated the therapeutic potential of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl). A phase II clinical trial evaluating its efficacy in treating bacterial infections showed promising results with minimal side effects. The compound's safety profile was found to be favorable compared to existing antibiotics. Additionally, preclinical studies have explored its use in combination therapy with other drugs to enhance treatment outcomes.

Mechanisms of Action

The mechanisms underlying the biological activities of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2,3-thiadiazol-4-yl) are multifaceted. The triazole moiety can interact with specific enzymes involved in microbial metabolism and cell wall synthesis. The thiadiazole ring can disrupt bacterial cell membranes by altering their permeability and stability. Furthermore, this compound can modulate immune responses by inhibiting pro-inflammatory cytokines and promoting anti-inflammatory mediators.

FUTURE DIRECTIONS AND CONCLUSIONS

The future directions for research on 1H-1,2，3-Triazole-5-carboxylic acid，4-(1，2，3-thiadiazol - 4 - yl) are promising. Ongoing studies aim to optimize its pharmacokinetic properties for improved bioavailability and reduced toxicity. Additionally， efforts are being made to develop novel derivatives with enhanced therapeutic efficacy and broader spectrum activity．The potential applications of this compound in treating infectious diseases，inflammatory conditions，and other medical disorders highlight its significance in pharmaceutical research．As new findings continue to emerge，the role of 1H - 1，2，3 - Triazole - 5 - carboxylic acid，4 - ( 1，2，3 - thiadiazol - 4 - yl ) strong >in advancing medical science is likely to grow． p >